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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010 Get Quote

Technical Support Center: Calcium Mesoxalate
Trihydrate
This guide provides best practices, troubleshooting, and frequently asked questions for

handling and storing Calcium Mesoxalate Trihydrate (CAS RN: 21085-60-9). It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Calcium Mesoxalate Trihydrate and what are its primary research applications?

Calcium Mesoxalate Trihydrate, also known as Calcium Ketomalonate Trihydrate, is a

calcium salt of mesoxalic acid. In research, it is known to promote B cell proliferation and has

potential anti-diabetic activity.[1] Derivatives of this compound have also been studied for their

ability to inhibit the translocation of HIC-1 reverse transcriptase.[1] It is also used in laboratory

processes for its ability to chelate, or bind to, metal ions.[2]

Q2: What are the recommended storage conditions for solid Calcium Mesoxalate Trihydrate?

For optimal stability, solid Calcium Mesoxalate Trihydrate should be stored in a tightly closed

container in a dry, cool, and well-ventilated place.[3][4] It is recommended to keep the

compound in a cool and dark place, preferably below 15°C. The product is chemically stable

under standard ambient conditions (room temperature).
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Q3: The powder appears clumped. Is it still usable?

Clumping may indicate moisture absorption, as related calcium salts can be hygroscopic.[3][5]

While the product may still be usable, the presence of excess water can affect accurate

weighing for solution preparation. For applications requiring high precision, it is recommended

to use a fresh, dry sample. To prevent clumping, ensure the container is always tightly sealed

after use and stored in a dry environment.[3]

Q4: I am having trouble dissolving the compound. What are the recommended solvents?

Calcium Mesoxalate Trihydrate has very low solubility in water, ethanol, and DMSO.[6] It is

considered practically insoluble in water.[7] However, it can be dissolved in 1 M HCl with the aid

of ultrasonication and heating to 60°C to achieve a concentration of 33.33 mg/mL.[6]
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Issue Encountered Potential Cause(s) Recommended Solution(s)

Inconsistent experimental

results

1. Compound degradation due

to improper storage. 2.

Inaccurate concentration due

to poor solubility. 3.

Contamination of the sample.

1. Verify that the compound

has been stored according to

the recommendations (cool,

dark, dry, tightly sealed). 2.

Follow the recommended

dissolution protocol using 1 M

HCl with heat and sonication

for quantitative applications.[6]

Ensure the compound is fully

dissolved before use. 3. Use

fresh, unopened stock if

contamination is suspected.

Handle with clean spatulas

and equipment.

Difficulty achieving desired

solution concentration

The compound has very low

solubility in common laboratory

solvents like water, DMSO,

and ethanol.[6]

Use 1 M HCl as the solvent

and apply heat (60°C) and

sonication to aid dissolution.[6]

For aqueous buffers, solubility

is expected to be very low. The

solubility of related calcium

oxalate compounds is known

to be pH-dependent, with

higher solubility in acidic

conditions.[8]

Material turns discolored or

changes appearance

This could indicate chemical

degradation or contamination.

The pure compound should be

a white to almost white powder

or crystal.

Do not use the material if its

appearance has changed

significantly. Dispose of the

material according to your

institution's waste disposal

protocols and obtain a fresh

supply.

Solubility Data
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Solvent Solubility Comments

Water < 0.1 mg/mL (Insoluble)[6] Practically insoluble.[7]

Ethanol < 1 mg/mL (Insoluble)[6]

DMSO
< 1 mg/mL (Insoluble or slightly

soluble)[6]

1 M HCl 33.33 mg/mL (158.60 mM)[6]
Requires ultrasonic and

warming/heat to 60°C.[6]

Thermal Stability
The trihydrate form of calcium oxalate loses water in two main steps upon heating. The first two

water molecules are released around 80°C, and the final water molecule is released around

130°C.[9] The anhydrous salt is stable up to approximately 410°C.[10]

Experimental Protocols & Workflows
Protocol: Preparation of a Stock Solution in Acidic
Media
This protocol describes how to prepare a stock solution of Calcium Mesoxalate Trihydrate, for

example, for use in an assay where acidic conditions are acceptable.

Safety First: Wear appropriate Personal Protective Equipment (PPE), including a lab coat,

safety glasses, and gloves.[11] Handle the solid powder in a fume hood or ventilated area to

avoid inhaling dust.[3]

Weighing: Accurately weigh the desired amount of Calcium Mesoxalate Trihydrate powder

using an analytical balance.

Solvent Addition: In a suitable volumetric flask, add the weighed powder. Slowly add

approximately 70-80% of the final volume of 1 M HCl.

Dissolution: Cap the flask and place it in an ultrasonic water bath. Set the bath temperature

to 60°C.[6]
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Sonication: Sonicate the mixture until the solid is completely dissolved. Visually inspect the

solution against a light source to ensure no particulate matter remains.

Final Volume: Once the solution has cooled to room temperature, add 1 M HCl to the final

volume mark on the flask.

Storage: For prepared stock solutions, it is recommended to aliquot and store them to

prevent degradation from repeated freeze-thaw cycles.[6][12] Store at -80°C for up to 6

months or at -20°C for up to 1 month.[1][6]

Workflow Diagram: Handling and Storage Decision Tree
This diagram outlines the standard procedure for receiving, handling, and storing Calcium
Mesoxalate Trihydrate.
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Caption: Workflow for receiving and storing the compound.

Logical Diagram: Factors Affecting Compound Stability
This diagram illustrates the key environmental factors that can impact the stability of solid

Calcium Mesoxalate Trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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